Cas no 1511669-42-3 (2-amino-1-(2-methylpyridin-3-yl)propan-1-one)

• Product Name: 2-amino-1-(2-methylpyridin-3-yl)propan-1-one
• CAS No: 1511669-42-3
• MF: C₉H₁₂N₂O
• MW: 164.204381942749
• CID: 5991048
• PubChem ID: 165611182
• Update Time: 2025-08-02

2-amino-1-(2-methylpyridin-3-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(2-methylpyridin-3-yl)propan-1-one
• 1511669-42-3
• EN300-1761649

• Inchi： 1S/C9H12N2O/c1-6(10)9(12)8-4-3-5-11-7(8)2/h3-6H,10H2,1-2H3
• InChI Key： BHVLTCMMUPRGQT-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=CN=C1C)C(C)N

Computed Properties

• Exact Mass: 164.094963011g/mol
• Monoisotopic Mass: 164.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 56Ų

Additional information on 2-amino-1-(2-methylpyridin-3-yl)propan-1-one

Comprehensive Overview of 2-amino-1-(2-methylpyridin-3-yl)propan-1-one (CAS No. 1511669-42-3)

2-amino-1-(2-methylpyridin-3-yl)propan-1-one, with the CAS number 1511669-42-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of aminoketones, which are known for their versatile applications in medicinal chemistry. The presence of both an amino group and a ketone functional group in its structure makes it a valuable intermediate for synthesizing more complex molecules. Researchers are particularly interested in its potential role in developing central nervous system (CNS) therapeutics, given its structural similarity to other bioactive molecules.

The 2-methylpyridin-3-yl moiety in 2-amino-1-(2-methylpyridin-3-yl)propan-1-one contributes to its unique chemical properties, including enhanced solubility and stability under physiological conditions. This feature is critical for its application in drug discovery and biochemical assays. Recent studies have explored its potential as a precursor for novel antidepressants and neuroprotective agents, aligning with the growing demand for innovative treatments in mental health. The compound's molecular weight and logP value further suggest favorable pharmacokinetic properties, making it a candidate for further preclinical evaluation.

In the context of synthetic chemistry, 1511669-42-3 is often utilized as a building block for constructing heterocyclic frameworks. Its reactivity with various electrophiles and nucleophiles enables the creation of diverse derivatives, which are screened for biological activity. The compound's scalable synthesis and high purity have made it a staple in laboratories focused on high-throughput screening (HTS). Additionally, its compatibility with green chemistry principles has been noted, as researchers seek sustainable methods for producing such intermediates.

From a market perspective, the demand for 2-amino-1-(2-methylpyridin-3-yl)propan-1-one is driven by its relevance in academic research and industrial R&D. Suppliers often highlight its batch-to-batch consistency and regulatory compliance, ensuring it meets the stringent requirements of Good Laboratory Practice (GLP). The compound is also listed in several chemical databases, facilitating its discovery by scientists exploring structure-activity relationships (SAR). As the pharmaceutical industry continues to prioritize small-molecule therapeutics, this compound's role is expected to expand.

Emerging trends in personalized medicine and computational drug design have further amplified interest in 1511669-42-3. Computational models predict its potential interactions with neurotransmitter receptors, offering insights into its mechanism of action. Moreover, its metabolic stability and low toxicity profile make it a promising candidate for lead optimization in early-stage drug development. Researchers are also investigating its utility in proteomics and metabolomics, where it serves as a reference standard for analytical methods.

In summary, 2-amino-1-(2-methylpyridin-3-yl)propan-1-one (CAS 1511669-42-3) represents a multifaceted compound with broad applicability in life sciences. Its structural features, combined with its synthetic accessibility and biological relevance, position it as a key player in advancing pharmaceutical innovation. As research progresses, its potential to address unmet medical needs will likely solidify its importance in the scientific community.